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Compound of Interest

Compound Name: U-44069 serinol amide

Cat. No.: B15581786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
U-44069 serinol amide is a chemical derivative of U-44069 and functions as a stable analog of

the endoperoxide prostaglandin H2.[1][2] It is recognized as a potent vasoconstrictor that can

induce preglomerular Ca2+ influx.[2][3] This compound acts as an agonist for the thromboxane

A2 (TXA2) receptor, also known as the TP receptor. The activation of this G-protein coupled

receptor (GPCR) initiates downstream signaling cascades that are crucial in various

physiological and pathological processes, including platelet aggregation and smooth muscle

contraction. Understanding the precise preparation of U-44069 serinol amide stock solutions

is critical for ensuring experimental reproducibility and accuracy in research and drug

development settings.

Chemical Properties and Solubility
A comprehensive understanding of the chemical and physical properties of U-44069 serinol
amide is essential for its proper handling and use in experimental settings.
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Property Value Reference

Molecular Formula C₂₄H₄₁NO₅ [1]

Molecular Weight 423.59 g/mol [1]

Appearance Typically a solid N/A

Solubility

      Chloroform Slightly soluble (0.1-1 mg/mL) [1]

      Methyl Acetate Slightly soluble (0.1-1 mg/mL) [1]

      DMSO

Sparingly soluble (1-10

mg/mL) (for the related U-

46619 serinol amide)

[4]

      Ethanol
Soluble (≥10 mg/mL) (for the

related U-46619 serinol amide)
[4]

Signaling Pathway of U-44069 Serinol Amide
U-44069 serinol amide exerts its biological effects by activating the thromboxane A2 (TP)

receptor. This receptor is coupled to G proteins, primarily Gq and G13. Upon agonist binding,

these G proteins activate distinct downstream signaling pathways, leading to a variety of

cellular responses.
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Caption: U-44069 Serinol Amide Signaling Pathway.
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Experimental Protocols
Preparation of a 10 mM Stock Solution in an Organic
Solvent
This protocol describes the preparation of a 10 mM stock solution of U-44069 serinol amide.

Given its solubility profile, ethanol or DMSO are recommended as solvents.

Materials:

U-44069 serinol amide (solid form)

Anhydrous ethanol or DMSO

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Vortex mixer

Procedure:

Calculate the required mass:

Molecular Weight (MW) of U-44069 serinol amide = 423.59 g/mol .

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x MW ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 423.59 g/mol x 1000 mg/g = 4.2359 mg.

Weighing the compound:

Accurately weigh out approximately 4.24 mg of U-44069 serinol amide using a calibrated

analytical balance.
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For greater accuracy, especially with small quantities, it is advisable to weigh a larger

amount (e.g., 10 mg) and dissolve it in a proportionally larger volume of solvent.

Dissolution:

Transfer the weighed U-44069 serinol amide to a suitable microcentrifuge tube or amber

glass vial.

Add the calculated volume of anhydrous ethanol or DMSO. For 4.24 mg, add 1.0 mL of

solvent.

Vortex the solution until the compound is completely dissolved. Gentle warming may be

applied if necessary, but caution should be exercised to avoid degradation.

Storage:

Store the stock solution at -20°C for short-term storage (up to one month) or at -80°C for

long-term storage (up to six months).

It is recommended to aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles.
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Workflow for 10 mM U-44069 Serinol Amide Stock Solution
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Caption: Workflow for Stock Solution Preparation.
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Preparation of Working Solutions in Aqueous Buffer
For most cell-based assays, the organic solvent stock solution needs to be diluted into an

aqueous buffer. It is crucial to note that direct dilution of a highly concentrated organic stock

into an aqueous buffer can cause precipitation.

Materials:

10 mM U-44069 serinol amide stock solution in ethanol or DMSO

Appropriate aqueous buffer (e.g., PBS, HBSS, or cell culture medium)

Procedure:

Serial Dilution: It is recommended to perform serial dilutions to reach the final desired

concentration.

Dilution into Aqueous Buffer:

For the final dilution step, add the U-44069 serinol amide stock solution to the aqueous

buffer while vortexing to ensure rapid mixing and minimize precipitation.

The final concentration of the organic solvent (ethanol or DMSO) in the working solution

should be kept to a minimum (typically <0.1%) to avoid solvent-induced cellular effects.

Fresh Preparation: Aqueous working solutions of U-44069 serinol amide should be

prepared fresh for each experiment and should not be stored for more than one day.

Conclusion
The accurate preparation of U-44069 serinol amide stock solutions is fundamental for reliable

and reproducible experimental outcomes. By following the detailed protocols and considering

the chemical properties outlined in these application notes, researchers can ensure the

integrity of their studies involving this potent thromboxane A2 receptor agonist. Adherence to

proper storage conditions is equally important to maintain the stability and activity of the

compound over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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